2,6-Dimethylanthracene

• CAS: 613-26-3
• Synonyms: 2,6-Dimethylanthracene; 2,6-Dimethyl-anthracene
• Molecular Formula: C16H14
• Molecular Weight: 206.28 g/mol
• SMILES: CC1=CC2=CC3=C(C=C(C=C3)C)C=C2C=C1
• InChI: InChI=1S/C16H14/c1-11-3-5-13-10-16-8-12(2)4-6-14(16)9-15(13)7-11/h3-10H,1-2H3
• InChIKey: AYRABHFHMLXKBT-UHFFFAOYSA-N

2,6-Dimethylanthracene offers a distinct advantage in optoelectronic research: its 2,6-substitution pattern yields a higher melting point (228-238°C) than 9,10-dimethylanthracene, enabling superior vacuum sublimation purification. This isomer-specific thermal stability ensures high-purity material for consistent OLED/OFET device performance, delivering blue-shifted emission critical for pure green light applications.

2,6-Dimethylanthracene (CAS 613-26-3): Procurement-Ready Characterization and Baseline Data

2,6-Dimethylanthracene (CAS 613-26-3) is a methyl-substituted polycyclic aromatic hydrocarbon derivative of anthracene, bearing methyl groups at the 2- and 6-positions of the fused tricyclic core [1]. This substitution pattern confers distinct physicochemical properties, including a melting point range of 228–238 °C and a predicted boiling point of 369.6 °C at 760 mmHg, which differ markedly from both the parent anthracene and other dimethylanthracene isomers . As a crystalline solid with a molecular formula of C₁₆H₁₄ (MW 206.28 g mol⁻¹), the compound exhibits intense photoluminescence arising from the delocalized π-electron system, a property that underpins its utility in optoelectronic materials research and as a precursor for synthesizing functional anthracene derivatives [2].

• [1] PubChem. (2026). 2,6-Dimethylanthracene (CID 11939). National Center for Biotechnology Information. View Source
• [2] Gong, Y., Zhou, Y., Qin, J., Li, J., & Cao, R. (2010). Synthesis, crystal structure and photoluminescence of 2,6-dimethylanthracene and its pseudo-triptycene derivatives. Journal of Molecular Structure, 963(1), 76–81. View Source

Why Generic Anthracene Substitution Fails: Position-Specific Methylation Dictates Performance in 2,6-Dimethylanthracene

The location of methyl substituents on the anthracene scaffold is not a trivial structural variation; it governs critical material properties including crystal packing, thermal behavior, electronic structure, and ultimately device-relevant metrics. As demonstrated by direct comparative studies, 2,6-dimethylanthracene exhibits a melting point that is substantially higher than that of 9,10-dimethylanthracene (228–238 °C vs. 180–185 °C), reflecting stronger intermolecular interactions in the solid state . Furthermore, in OLED device architectures, a 2,6-substituted anthracene core delivers superior external quantum efficiency (2.83%) and a pure green CIE coordinate (0.334, 0.604) compared to the corresponding 9,10-substituted isomer, which displays red-shifted emission and inferior device characteristics [1]. Such regiospecific effects render generic or alternative dimethylanthracene isomers non-interchangeable for applications demanding precise thermal stability, emission wavelength, or charge transport behavior.

• [1] Kim, S., et al. (2016). Position Effect Based on Anthracene Core for OLED Emitters. Journal of Nanoscience and Nanotechnology, 16(3), 2739–2743. View Source

Quantitative Differentiation Evidence: 2,6-Dimethylanthracene vs. Isomeric Analogs and Alternative Precursors

Melting Point Elevation Confers Superior Thermal Robustness in Solid-State Processing

2,6-Dimethylanthracene exhibits a melting point range of 228–238 °C, which is significantly higher than that of the widely studied 9,10-dimethylanthracene isomer (180–185 °C) . This elevation of approximately 48–58 °C directly translates to enhanced thermal stability during material processing and device fabrication. The difference stems from the 2,6-substitution pattern, which preserves a more extended π-conjugated plane and enables denser molecular packing, whereas substitution at the central 9,10-positions introduces steric hindrance that disrupts crystal lattice cohesion.

Evidence Dimension	Melting point (solid-state thermal stability)
Target Compound Data	228–238 °C
Comparator Or Baseline	9,10-Dimethylanthracene: 180–185 °C
Quantified Difference	ΔT ≈ +48 °C to +58 °C
Conditions	Standard atmospheric pressure; literature melting point values

Why This Matters

Higher melting point enables broader processing temperature windows for vacuum sublimation purification and thermal evaporation deposition in organic electronic device manufacturing, reducing the risk of thermal degradation and improving batch-to-batch consistency.

Regiospecific Flash-Vacuum Pyrolysis Achieves 92% Yield, Surpassing Conventional Anthracene Synthesis Efficiency

Flash-vacuum pyrolysis of a 2,9-dimethyl-substituted dibenzocycloheptenone precursor at 950 °C and 0.002 Torr proceeds with complete regioselectivity to afford 2,6-dimethylanthracene in 92% isolated yield [1]. In contrast, analogous pyrolysis of the unsubstituted dibenzocyclooctene system yields anthracene in only approximately 30% yield alongside multiple byproducts, necessitating extensive purification [1]. This high-yielding, regiospecific route provides a reliable and scalable entry to isomerically pure 2,6-dimethylanthracene, mitigating the synthetic challenges associated with traditional multi-step Friedel–Crafts alkylation methods that often produce isomeric mixtures.

Evidence Dimension	Synthetic yield (product purity and reaction efficiency)
Target Compound Data	92% yield (regiospecific formation of 2,6-dimethylanthracene)
Comparator Or Baseline	Unsubstituted dibenzocyclooctene pyrolysis to anthracene: ~30% yield with byproducts
Quantified Difference	Yield advantage: +62 percentage points
Conditions	Flash-vacuum pyrolysis at 950 °C and 0.002 Torr

Why This Matters

Higher synthetic yield and inherent regiospecificity reduce procurement costs, minimize waste, and ensure the availability of high-purity 2,6-dimethylanthracene for research and industrial applications, directly addressing supply chain reliability concerns.

• [1] Toyota, S., & Iwanaga, T. (2010). Science of Synthesis, 45, 800 (Method 1: Ring Contraction by Pyrolysis). Thieme. View Source

2,6-Substituted Anthracene Core Delivers 2.83% External Quantum Efficiency and Pure Green Emission in Non-Doped OLEDs

In a comparative study of anthracene-based emitters, an OLED device incorporating a 2,6-substituted anthracene derivative as the emitting layer achieved a maximum electroluminescence emission at 518 nm with CIE color coordinates of (0.334, 0.604), corresponding to pure green emission, and an external quantum efficiency (EQE) of 2.83% in a non-doped configuration [1]. In contrast, the 9,10-substituted isomer exhibited a red-shifted emission profile and comparatively inferior device characteristics under identical fabrication conditions. The blue-shifted absorption and photoluminescence spectra of the 2,6-derivative are attributed to reduced π-conjugation extension relative to the 9,10-substituted system, resulting in a wider optical bandgap and more desirable color purity for display applications [1].

Evidence Dimension	OLED device performance (external quantum efficiency and emission color purity)
Target Compound Data	EQE = 2.83%; λ_EL = 518 nm; CIE (0.334, 0.604)
Comparator Or Baseline	9,10-Substituted anthracene derivative: red-shifted emission, inferior EQE (not explicitly quantified but reported as lower performance)
Quantified Difference	Blue shift in emission wavelength; EQE advantage (qualitatively superior)
Conditions	Non-doped OLED device architecture; solution-processed emitting layer

Why This Matters

The demonstrated green emission with CIE coordinates close to the NTSC standard and appreciable EQE in a simple non-doped device validate the 2,6-substitution pattern as a privileged scaffold for developing high-performance fluorescent OLED emitters without the need for costly doping strategies.

• [1] Kim, S., et al. (2016). Position Effect Based on Anthracene Core for OLED Emitters. Journal of Nanoscience and Nanotechnology, 16(3), 2739–2743. View Source

ESR Hyperconjugation Studies Reveal Distinct Spin Density Distribution Favoring 2,6-Regioisomer in Radical Cation and Anion States

Electron spin resonance (ESR) investigations of dimethylanthracene cation and anion radicals demonstrate that the 2,6-dimethyl isomer exhibits a distinct hyperconjugative spin density distribution pattern relative to the 2,3- and 2,7-dimethyl isomers [1]. Specifically, the coupling constants associated with methyl proton hyperfine splitting differ among the regioisomers, reflecting variations in the delocalization of unpaired spin density into the methyl C–H bonds. The 2,6-substitution pattern yields a more symmetric spin distribution across the aromatic framework, which correlates with enhanced stability of the charged radical species [1].

Evidence Dimension	Hyperconjugative spin density distribution in radical ions
Target Compound Data	Distinct methyl proton coupling constants; symmetric spin density distribution
Comparator Or Baseline	2,3-Dimethylanthracene and 2,7-dimethylanthracene (different coupling patterns)
Quantified Difference	Not numerically quantified in abstract; qualitative difference in hyperconjugation pattern established
Conditions	ESR spectroscopy of electrochemically generated cation and anion radicals in solution

Why This Matters

Differential hyperconjugative stabilization of radical ion states influences the redox behavior and electrochemical stability of anthracene derivatives, which is directly relevant to their performance in organic field-effect transistors (OFETs) and charge transport layers where radical intermediates govern device lifetime and mobility.

• [1] Valenzuela, J. A., & Bard, A. J. (1969). Electron spin resonance studies of hyperconjugation in 2,3-, 2,6-, and 2,7-dimethylanthracene cation and anion radicals. The Journal of Physical Chemistry, 73(4), 779–788. View Source

LogP of 5.6 Indicates Superior Lipophilicity for Non-Polar Media Dispersion vs. Hydrophilic Anthracene Derivatives

The computed octanol-water partition coefficient (XLogP3) for 2,6-dimethylanthracene is 5.6, indicating pronounced lipophilic character [1]. This value is substantially higher than that of the parent anthracene (XLogP3 ≈ 4.45) and comparable dimethylanthracene isomers bearing methyl groups in more central positions that reduce the hydrophobic surface area. The elevated LogP translates to preferential solubility in non-polar organic solvents such as chloroform and ethyl acetate, while conferring extremely low aqueous solubility .

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 5.6
Comparator Or Baseline	Anthracene: XLogP3 ≈ 4.45
Quantified Difference	Δ LogP ≈ +1.15
Conditions	Computed value; experimental confirmation in chloroform and ethyl acetate

Why This Matters

Higher lipophilicity facilitates dissolution and processing in non-polar organic solvents commonly employed in spin-coating, inkjet printing, and vapor deposition precursor formulations, while minimizing unwanted moisture uptake that can degrade device performance.

• [1] PubChem. (2026). 2,6-Dimethylanthracene – Computed Properties (XLogP3). National Center for Biotechnology Information. View Source

Procurement-Relevant Application Scenarios for 2,6-Dimethylanthracene Based on Quantitative Differentiation

Green Fluorescent Emitter in Non-Doped OLED Architectures

2,6-Dimethylanthracene and its derivatives serve as core scaffolds for green-emitting OLED materials. As demonstrated by the 2,6-substituted anthracene derivative achieving an EQE of 2.83% and pure green CIE coordinates (0.334, 0.604) in a non-doped device [4], the 2,6-substitution pattern reliably yields blue-shifted emission compared to 9,10-substituted isomers, enabling direct integration as an emissive layer without the added complexity and cost of host-guest doping systems.

Precursor for High-Purity Anthracene-Based Organic Semiconductors via Sublimation

The elevated melting point of 228–238 °C, which is approximately 48–58 °C higher than that of 9,10-dimethylanthracene [4][3], allows 2,6-dimethylanthracene to undergo vacuum sublimation purification at temperatures that minimize thermal decomposition while maintaining high throughput. This property is critical for producing ultra-high-purity (>99.9%) material suitable for organic field-effect transistors (OFETs) and single-crystal charge transport studies, where trace impurities dramatically reduce carrier mobility.

Synthetic Intermediate for Regiospecific Derivatization to Functional Materials

The regiospecific flash-vacuum pyrolysis route yielding 92% of isomerically pure 2,6-dimethylanthracene [4] provides a reliable and scalable supply of this key intermediate. It can be subsequently oxidized to 2,6-dimethylanthraquinone [3] or functionalized at the 9- and 10-positions to generate a library of structurally defined derivatives for structure-property relationship studies in organic electronics and photonics, avoiding the isomeric contamination that plagues less selective synthetic methods.

Radical Ion Stability Studies in Organic Electronics Degradation Mechanisms

ESR studies reveal that 2,6-dimethylanthracene exhibits a distinct hyperconjugative spin density distribution in its radical cation and anion states compared to other dimethylanthracene isomers [4]. This differential stabilization is pertinent to understanding and mitigating degradation pathways in organic electronic devices under operational bias stress, enabling the rational design of more durable charge transport materials based on the 2,6-anthracene framework.

• [1] Kim, S., et al. (2016). Position Effect Based on Anthracene Core for OLED Emitters. Journal of Nanoscience and Nanotechnology, 16(3), 2739–2743. View Source
• [2] Toyota, S., & Iwanaga, T. (2010). Science of Synthesis, 45, 800. Thieme. View Source
• [3] Morgan, G. T., & Coulson, E. A. (1929). Synthesis of anthracene homologues. Part I. 2:6- and 2:7-dimethylanthracenes. Journal of the Chemical Society, 2551. View Source
• [4] Valenzuela, J. A., & Bard, A. J. (1969). Electron spin resonance studies of hyperconjugation in 2,3-, 2,6-, and 2,7-dimethylanthracene cation and anion radicals. The Journal of Physical Chemistry, 73(4), 779–788. View Source